Cas no 1028459-58-6 (Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate)

• Product Name: Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate
• CAS No: 1028459-58-6
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 2359545
• Update Time: 2025-08-02

Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbonate
• tert-butyl ((1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-yl)carbamate
• LHHOKOZBKGQBOE-HZMBPMFUSA-N
• tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate
• tert-butyl [(1S,2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-methylethyl]-carbamate
• Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C16H23NO5/c1-10(17-15(19)22-16(2,3)4)14(18)11-5-6-12-13(9-11)21-8-7-20-12/h5-6,9-10,14,18H,7-8H2,1-4H3,(H,17,19)/t10-,14-/m0/s1
• InChI Key： LHHOKOZBKGQBOE-HZMBPMFUSA-N
• SMILES： O(C(N[C@@H](C)[C@@H](C1C=CC2=C(C=1)OCCO2)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Topological Polar Surface Area: 77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate

Comprehensive Overview of Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate (CAS No. 1028459-58-6)

The compound Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate (CAS No. 1028459-58-6) is a chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a 2,3-dihydrobenzo[b][1,4]dioxin moiety and a tert-butyl carbamate group, makes it a valuable building block for drug discovery. Researchers and chemists frequently search for this compound due to its role in asymmetric synthesis and its potential in developing bioactive molecules.

In recent years, the demand for chiral intermediates like Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate has surged, driven by advancements in green chemistry and sustainable synthesis. The compound's stereochemical purity (1R,2S configuration) is critical for its utility in enantioselective reactions, a topic of high interest in academic and industrial research. Users often inquire about its synthetic routes, purification methods, and applications in medicinal chemistry, reflecting its relevance in modern drug development.

The 2,3-dihydrobenzo[b][1,4]dioxin scaffold in this compound is particularly noteworthy, as it is a common pharmacophore in central nervous system (CNS) drugs and antioxidant agents. This structural feature has sparked interest in its potential for treating neurodegenerative diseases, a hot topic in biomedical research. Additionally, the tert-butyl carbamate (Boc) group serves as a protective moiety, enabling selective reactions in multi-step syntheses. Questions about Boc deprotection conditions and stability under various pH levels are frequently explored in forums and scientific literature.

From a technical perspective, CAS No. 1028459-58-6 is often discussed in the context of chromatographic separation and crystallization techniques, as achieving high enantiomeric excess (ee) is essential for its application. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing common queries about quality control and spectral data interpretation. Its solubility in organic solvents like dichloromethane and ethyl acetate also makes it a versatile reagent in laboratory settings.

Beyond its synthetic utility, Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate has garnered attention for its potential in catalysis and material science. Researchers are investigating its role in organocatalysis, where its chiral centers could influence reaction outcomes. Furthermore, its incorporation into polymeric materials for controlled release systems is an emerging area of study, aligning with trends in smart materials and drug delivery technologies.

In summary, Tert-butyl (1R,2S)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxypropan-2-ylcarbamate (CAS No. 1028459-58-6) is a multifaceted compound with broad applications in pharmaceuticals, asymmetric synthesis, and material science. Its structural complexity and functional versatility continue to inspire innovative research, addressing pressing challenges in drug design and sustainable chemistry. As interest in chiral intermediates grows, this compound remains a focal point for scientists seeking efficient and eco-friendly synthetic solutions.